3-(Azetidin-3-ylmethyl)-5-methyl-1H-indole

• Molecular Formula: C13H16N2
• Molecular Weight: 200.28 g/mol
• IUPAC Name: 3-(azetidin-3-ylmethyl)-5-methyl-1H-indole
• InChI: InChI=1S/C13H16N2/c1-9-2-3-13-12(4-9)11(8-15-13)5-10-6-14-7-10/h2-4,8,10,14-15H,5-7H2,1H3
• InChI Key: OEGCALBDCZBQTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC=C2CC3CNC3

Description

3-(Azetidin-3-ylmethyl)-5-methyl-1H-indole is a useful research compound. Its molecular formula is C13H16N2 and its molecular weight is 200.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-(1-benzhydryl-azetidin-3-ylmethyl)-1H-indole-5-carbonitrile (8) (0.56 g, 1.5 mmol), palladium on carbon (10%, 0.1 g) and ammonium formate (0.37 g, 5.9 mmol) in ethanol (20 ml) was refluxed for 2 hours. The mixture was filtered through celite and the solvent removed under vacuum. Diphenylmethane was removed by triturating the residue with ether, methylene chloride and decanting. The remaining product was dried under vacuum. The crude material was directly used in next step. MS ES m/e 200 (M+H)+.